Cas no 82875-44-3 (5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-)
82875-44-3 structure
Product Name:5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-
CAS No:82875-44-3
MF:C12H12N2O2S
MW:248.300881385803
CID:728693
PubChem ID:3068075
Update Time:2025-04-19
5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-
- 2-(4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide
- 82875-44-3
- SCHEMBL10996350
- 2-(4-Methoxyphenyl)-4-methyl-5-thiazolecarboxamide
- DTXSID10232052
- 5-Thiazolecarboxamide, 2-(4-methoxyphenyl)-4-methyl-
- GEXIUKNFKXMXHI-UHFFFAOYSA-N
- 2-(4-methoxyphenyl)-4-methylthiazole-5carboxamide
-
- Inchi: 1S/C12H12N2O2S/c1-7-10(11(13)15)17-12(14-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H2,13,15)
- InChI Key: GEXIUKNFKXMXHI-UHFFFAOYSA-N
- SMILES: S1C(C(N)=O)=C(C)N=C1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 248.061948
- Monoisotopic Mass: 248.061948
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.4
- XLogP3: 2.2
Experimental Properties
- Density: 1.264
- Boiling Point: 447.1°C at 760 mmHg
- Flash Point: 224.2°C
- Refractive Index: 1.606
5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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